N-(3-acetamidophenyl)-2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(5-ethoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C20H21N5O5/c1-4-30-15-8-9-21-18-17(15)19(28)25(20(29)24(18)3)11-16(27)23-14-7-5-6-13(10-14)22-12(2)26/h5-10H,4,11H2,1-3H3,(H,22,26)(H,23,27)
• InChI Key: WSNXEJSUGPCXCE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC(=O)NC3=CC=CC(=C3)NC(=O)C)C
• Molecular Formula: C20H21N5O5
• Molecular Weight: 411.4 g/mol

Description

N-(3-acetamidophenyl)-2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H21N5O5 and its molecular weight is 411.418. The purity is usually 95%.
BenchChem offers high-quality N-(3-acetamidophenyl)-2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-acetamidophenyl)-2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activities

Research on compounds structurally related to "N-(3-acetamidophenyl)-2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide" highlights their potential in the development of antitumor agents. For instance, the synthesis of derivatives from similar pyrimidine bases has demonstrated selective antitumor activities, suggesting a promising avenue for cancer treatment research (Xiong Jing, 2011). Additionally, compounds designed to inhibit specific cellular targets have shown appreciable cancer cell growth inhibition, indicating their potential as anticancer agents (M. M. Al-Sanea et al., 2020).

Herbicidal Activity

Novel acetamide derivatives with structural similarities have been investigated for their herbicidal properties. Studies show that certain compounds exhibit good herbicidal activities against dicotyledonous weeds, suggesting potential applications in agriculture (Daoxin Wu et al., 2011).

Radioligand Development

Compounds with pyridopyrimidin-4-one derivatives, similar in structural complexity, have been explored as radioligands for imaging specific receptors, demonstrating their utility in medical diagnostics and research (K. Koga et al., 2016).

Anticytomegalovirus Activity

The synthesis of N-aryl-acetamide derivatives has shown significant antiviral properties, particularly against human cytomegalovirus, highlighting the potential for developing new antiviral drugs (M. P. Paramonova et al., 2020).

Coordination Complexes and Antioxidant Activity

Research into coordination complexes constructed from pyrazole-acetamide derivatives has revealed interesting self-assembly processes and significant antioxidant activities. These findings suggest applications in the development of new materials with health benefits (K. Chkirate et al., 2019).